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Compound of Interest

Compound Name: 5-Chloro-3-iodo-2-methylaniline
CAS No.: 870606-29-4
Cat. No.: B1592888
Get Quote
. J

Executive Summary & Core Directive

5-Chloro-3-iodo-2-methylaniline (CAS: 870606-29-4) is a poly-halogenated aromatic amine
intermediate used frequently in the synthesis of pharmaceutical compounds.[1] Due to the
presence of both chlorine and iodine on the aniline ring, this compound presents a complex
hazard profile combining the toxicity of anilines (methemoglobinemia risk) with the
environmental persistence of halogenated organics.

Core Directive: This material must NEVER be disposed of down the drain or in municipal trash.
It requires strict segregation as Halogenated Organic Waste and must be destroyed via high-
temperature incineration equipped with halogen scrubbers.

Hazard Identification & Technical Profile

Effective disposal begins with understanding the chemical's stability and toxicity. Treat this
substance as a suspected carcinogen and a severe marine pollutant.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1592888#bc-rfq
https://www.benchchem.com/product/b1592888/docs?utm_src=pdf-body#proper-disposal-procedures-for-5-chloro-3-iodo-2-methylaniline
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Specification Operational Implication

Use for waste manifesting and

CAS Number 870606-29-4 , _
inventory tracking.
) . ) High toxicity; potential for skin
Chemical Class Halogenated Aromatic Amine )
absorption.[2]
) ] ] Dust control measures
Physical State Solid (typically) ) ]
required during transfer.
Store in amber glass; iodine
Stability Light & Air Sensitive bonds can cleave under UV,
releasing corrosive I2.
Violent Reaction Risk: Do not
Incompatibility Strong Oxidizers, Acids mix with nitric acid or

peroxides in waste streams.

Methemoglobinemia agent:
Toxicity Acute Tox [Z13]M4IBIEI7] Oxidizes hemoglobin; monitor
(Oral/Dermalinhal) for cyanosis (blue Iips’/skin)

Pre-Disposal: Segregation & Packaging

The most common compliance failure is improper segregation. lodine-containing compounds
can corrode standard metal drums over time and may require specific waste stream coding
depending on your waste vendor.

Step 1. Waste Stream Classification

Classify this material under Halogenated Organic Waste.

o Do NOT mix with Non-Halogenated solvents (e.g., Acetone, Ethanol) unless your facility has
a specific "Commingled Solvents" stream that allows high halogen content (>1000 ppm).

e Do NOT mix with acidic aqueous waste (risk of liberating toxic gases).

Step 2: Container Selection

e Primary Container: High-Density Polyethylene (HDPE) or Amber Glass.
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o Note: Avoid metal containers if the waste is liquid or wet, as free iodine/chlorine can cause
pitting corrosion.

e Secondary Containment: Polypropylene tray to catch drips/spills.

Step 3: Labeling Requirements

Every container must be labeled before the first drop of waste is added.
o Text: "HAZARDOUS WASTE - Halogenated Organic Solids/Liquids”
o Constituents: Explicitly list "5-Chloro-3-iodo-2-methylaniline” (do not use abbreviations).

» Hazard Checkboxes: [x] Toxic [x] Irritant [x] Carcinogen (Suspected)[2]

Disposal Decision Logic (Workflow)

The following decision tree outlines the logical flow for determining the correct disposal path,
ensuring RCRA compliance.
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Waste Generation:
5-Chloro-3-iodo-2-methylaniline

Is the waste Solid or Liquid?

Solid Waste Liquid Waste
(Powder, contaminated gloves, paper) (Mother liquor, reaction solvent)
Containerize in Containerize in
Wide-Mouth HDPE Jar Amber Glass or HDPE Carboy

CRITICAL CHECK:
Is it mixed with Oxidizers or Acids?

STOP: Treat as Label as:
Reactive/Incompatible Waste 'Halogenated Organic Waste'

Transfer to EHS/Vendor
for Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating and containerizing halogenated aniline waste.
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Detailed Disposal Protocol
Protocol A: Solid Waste (Pure Compound or Spill Debris)

PPE: Wear double nitrile gloves, lab coat, and safety goggles. If handling fine powder, use a
P100 respirator or work inside a fume hood.

Collection: Transfer solid waste into a wide-mouth HDPE jar.

Decontamination: Wipe the exterior of the jar with a solvent-dampened wipe
(ethanol/acetone) to remove dust. Dispose of the wipe inside the jar.

Sealing: Screw the lid tight and apply parafilm if the waste will be stored for >1 week to
prevent fume leakage.

Protocol B: Liquid Waste (Solutions)

Compatibility Check: Ensure the solvent carrier is compatible with the waste drum (e.g., do
not put chloroform solutions in non-compatible plastic drums).

Transfer: Use a funnel to prevent splashing. Pour slowly to avoid aerosol generation.

Rinsing: Triple rinse the original empty container with a small volume of compatible solvent.
Add rinsate to the waste container.

Venting: Use a vented cap if there is any risk of off-gassing, though this compound is
generally stable in solution.

Emergency Spill Response

In the event of a spill, immediate action is required to prevent exposure and environmental

release.

2. Don PPE 4. Absorption 5. Cleanup

1, Al SEIER (Double Gloves, Goggles, &), EantElmE }—» (Use Vermiculite or Sand. (Scoop into waste jar. Gh R
(Notify nearby personnel) Respirator if dusty) (Circle spill with absorbent socks) NO SAWDUST) Wash area with soap/water) (Contact EHS)

Click to download full resolution via product page
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Figure 2: Immediate response workflow for halogenated aniline spills.

Critical Note on Absorbents: Do NOT use sawdust or paper towels as the primary absorbent for
pure anilines. The high surface area combined with potential oxidation can create a fire risk.
Use inert mineral absorbents like Vermiculite, Sand, or Clay.

Regulatory & Compliance Codes (US Focus)

While 5-Chloro-3-iodo-2-methylaniline is not explicitly listed on the RCRA P-list or U-list by
name, it must be characterized by the generator.

o Waste Classification: Hazardous Waste (Toxicity).

o EPA Waste Code: Likely DO0OO (Unlisted Hazardous) or D022 (if Chloroform is used as
solvent). Most facilities manage this under a broad "Halogenated Solvents/Organics” profile
to ensure incineration.

o DOT Shipping Name (for waste):UN 2811, Toxic solids, organic, n.o.s. (5-Chloro-3-iodo-2-
methylaniline), 6.1, PG lll. (Verify PG based on specific LD50 data if available; default to Il
for safety unless high toxicity is confirmed).

References

e U.S. Environmental Protection Agency (EPA).RCRA Waste Classification Guide. Retrieved
from [Link].

e New Jersey Department of Health.Hazardous Substance Fact Sheet: Aniline.[8] Retrieved
from [Link] (Base structure toxicity reference).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://archpdfs.lps.org/Chemicals/Aniline.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/223069?userType=undefined
https://www.carlroth.com/medias/SDB-1C3E-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTc0ODh8YXBwbGljYXRpb24vcGRmfGFEZGpMMmhrTUM4NU1qQTJNamt3TWpVeE9EQTJMMU5FUWw4eFF6TkZYMFJGWDBWT0xuQmtaZ3wwNDIyNGQ4ZGJkN2IzODJhNWYyODk1NDZiYWUxODY3MmE4NWEwODBiNDA0ZTA3Y2E1MjdmMzhiY2M1M2Y4OWE3
https://www.fishersci.ie/store/msds?partNumber=11419347&productDescription%3D5-CHLORO-2-METHYLANILINE%2C+98%25%2C500G&countryCode=IE&language=en
https://www.chemicalbook.com/msds/5-chloro-2-methylaniline.pdf
https://bg.cpachem.com/msds?num=SB6730&dnl=sd_-_5-Chloro-2-methylaniline_CAS_95-79-4_EC_202-452-6_%28SB6730%29_%28EU%29.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0135.pdf
https://www.benchchem.com/product/b1592888/docs#proper-disposal-procedures-for-5-chloro-3-iodo-2-methylaniline
https://www.benchchem.com/product/b1592888/docs#proper-disposal-procedures-for-5-chloro-3-iodo-2-methylaniline
https://www.benchchem.com/product/b1592888/docs#proper-disposal-procedures-for-5-chloro-3-iodo-2-methylaniline
https://www.benchchem.com/product/b1592888/docs#proper-disposal-procedures-for-5-chloro-3-iodo-2-methylaniline
https://www.benchchem.com/product/b1592888?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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